3,3'-ONN-Azoxybisbenzoic acid

• IUPAC Name: (3-carboxyanilino)-(3-carboxyphenyl)-oxoazanium
• InChI: InChI=1S/C14H10N2O5/c17-13(18)9-3-1-5-11(7-9)15-16(21)12-6-2-4-10(8-12)14(19)20/h1-8H,(H2-,15,17,18,19,20,21)/p+1
• InChI Key: JWWFFKKAFVDVDP-UHFFFAOYSA-O
• Canonical SMILES: C1=CC(=CC(=C1)N[N+](=O)C2=CC=CC(=C2)C(=O)O)C(=O)O
• Molecular Formula: C14H11N2O5+
• Molecular Weight: 287.25 g/mol

Description

3,3'-ONN-Azoxybisbenzoic acid is a chemical compound that has been widely used in scientific research for its ability to induce oxidative stress in cells. This compound is also known as ABAP and is often used as a free radical generator in laboratory experiments. In

Mechanism of Action

The mechanism of action of 3,3'-ONN-Azoxybisbenzoic acid involves the generation of free radicals in cells. These free radicals can cause damage to cellular components, including DNA, proteins, and lipids. The resulting oxidative stress can lead to cell death or activation of cellular signaling pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are largely related to its ability to induce oxidative stress in cells. This compound has been shown to cause DNA damage, protein oxidation, and lipid peroxidation in various cell types. Additionally, this compound has been shown to activate cellular signaling pathways, including the MAPK and NF-κB pathways.

Advantages and Limitations for Lab Experiments

One advantage of using 3,3'-ONN-Azoxybisbenzoic acid in laboratory experiments is its ability to induce oxidative stress in cells in a controlled manner. This allows researchers to study the effects of oxidative stress on various cellular processes. However, one limitation of using this compound is its potential toxicity. High concentrations of this compound can cause cell death, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for research involving 3,3'-ONN-Azoxybisbenzoic acid. One area of interest is the role of oxidative stress in aging and age-related diseases. Additionally, researchers may investigate the use of this compound as a therapeutic agent for diseases characterized by oxidative stress. Finally, further studies may be conducted to determine the optimal concentrations and exposure times for this compound in laboratory experiments.
Conclusion
In conclusion, this compound is a widely used compound in scientific research for its ability to induce oxidative stress in cells. This compound has been shown to cause DNA damage, protein oxidation, and lipid peroxidation in various cell types. While there are limitations to its use, this compound has proven to be a valuable tool for studying the effects of oxidative stress on cellular processes. Future research may uncover new applications for this compound in the study of aging and age-related diseases, as well as potential therapeutic uses.

Scientific Research Applications

3,3'-ONN-Azoxybisbenzoic acid has been used in a variety of scientific research applications, including studies on oxidative stress, DNA damage, and apoptosis. This compound is often used as a free radical generator to induce oxidative stress in cells, which can lead to DNA damage and cell death. Additionally, this compound has been used to study the effects of oxidative stress on various cellular processes, including signaling pathways and gene expression.